Cas no 1804941-19-2 (2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804941-19-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4846831
• Update Time: 2025-10-12

2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H6F2N2O2/c8-5(9)3-1-2-11-6(10)4(3)7(12)13/h1-2,5H,(H2,10,11)(H,12,13)
• InChI Key： KJSGUMOEHGISSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804941-19-2)

2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804941-19-2) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and carboxylic acid functional groups, has shown promising potential as a building block in the synthesis of novel pharmaceuticals and bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

One of the key areas of research involving 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid is its role in the design of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, such as the difluoromethyl group, contribute to its ability to modulate kinase activity by interacting with the ATP-binding site. Recent publications have highlighted its use in the synthesis of selective inhibitors for specific kinase isoforms, offering potential therapeutic advantages in precision medicine.

In addition to its applications in kinase inhibition, 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid has been investigated for its utility in fragment-based drug discovery (FBDD). FBDD relies on the identification of small molecular fragments that can be optimized into high-affinity ligands. The pyridine core of this compound, combined with its functional groups, makes it a versatile fragment for library design. Studies have demonstrated its compatibility with various coupling reactions, enabling the rapid generation of diverse chemical scaffolds for biological screening.

Recent synthetic methodologies have also focused on improving the efficiency of producing 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid. Advances in fluorination techniques and catalytic processes have enabled higher yields and purities, which are essential for its application in large-scale pharmaceutical production. Researchers have reported novel one-pot synthesis routes that reduce the number of steps and minimize waste, aligning with the principles of green chemistry.

The pharmacological properties of derivatives based on 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid have been evaluated in preclinical models. For instance, some derivatives have exhibited potent anti-inflammatory effects by targeting specific signaling pathways, such as the NF-κB pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. Further studies are underway to optimize its pharmacokinetic profile and assess its safety in vivo.

In conclusion, 2-Amino-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804941-19-2) represents a valuable chemical entity in modern drug discovery. Its structural versatility, combined with recent advancements in synthesis and application, positions it as a key player in the development of next-generation therapeutics. Ongoing research is expected to uncover additional roles for this compound, further expanding its impact in the chemical biology and pharmaceutical industries.